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For Researchers, Scientists, and Drug Development Professionals

Thiiranes, the sulfur analogs of epoxides, are versatile three-membered heterocyclic
compounds. Their inherent ring strain makes them valuable intermediates in organic synthesis,
susceptible to a variety of ring-opening and transformation reactions. This document provides
detailed application notes and protocols for key synthetic transformations involving strained
thiiranes, with a focus on stereoselective synthesis, desulfurization, regioselective ring-
opening, and polymerization.

Application Note 1: Diastereoselective Synthesis of
cis-1,2-Diarylthiiranes

The stereoselective synthesis of thiiranes is crucial for their application in asymmetric synthesis
and drug development. A highly diastereoselective method for the preparation of cis-1,2-
diarylthiiranes has been developed using the reaction of E,E-aldazine N-oxides with
Lawesson's reagent. This method proceeds via the stereospecific 41t-electrocyclization of a
trans-thiocarbonyl ylide intermediate.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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